molecular formula C10H19N3 B13291641 6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine

6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine

Cat. No.: B13291641
M. Wt: 181.28 g/mol
InChI Key: ASYQTZKLRIBQNU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine is a tetrahydropyrimidine derivative characterized by a cyclohexyl substituent at the 6-position of the partially saturated pyrimidine ring. This compound belongs to a class of 1,4,5,6-tetrahydropyrimidine-2-carboxamides, which are noted for their anti-inflammatory and analgesic properties in preclinical studies . However, synthetic methods for this class remain underdeveloped, and biological data specific to the cyclohexyl variant are sparse .

Properties

Molecular Formula

C10H19N3

Molecular Weight

181.28 g/mol

IUPAC Name

6-cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine

InChI

InChI=1S/C10H19N3/c11-10-12-7-6-9(13-10)8-4-2-1-3-5-8/h8-9H,1-7H2,(H3,11,12,13)

InChI Key

ASYQTZKLRIBQNU-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)C2CCN=C(N2)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of cyclohexylamine with a suitable aldehyde or ketone, followed by cyclization with a nitrogen source such as urea or guanidine . The reaction conditions often include the use of solvents like ethanol or methanol and may require heating to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions include oxo derivatives, reduced amine derivatives, and various substituted compounds depending on the reagents used .

Scientific Research Applications

6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine involves its interaction with specific molecular targets. The compound can act as an inhibitor or modulator of enzymes and receptors, affecting various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Alkyl-Substituted Tetrahydropyrimidines
Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Substituent Biological Activity Notes
6-Methyl-1,4,5,6-tetrahydropyrimidin-2-amine 784137-12-8 C₅H₁₁N₃ 113.16 Methyl Not reported Commercially available; limited data on bioactivity
6-Cyclobutyl-2-(1-methoxyethyl)pyrimidin-4-amine 663616-18-0 C₁₁H₁₇N₃O 207.28 Cyclobutyl/methoxyethyl Unknown Higher lipophilicity due to cyclobutyl and methoxy groups
6-(Cyclohexylmethyl)pyrimidin-4-amine 1557845-90-5 C₁₁H₁₉N₃ 193.29 Cyclohexylmethyl Not reported Bulkier substituent may affect target binding

Key Observations :

  • The methyl-substituted analog (113.16 g/mol) is smaller and less lipophilic than the cyclohexyl variant, which may limit its membrane permeability .
  • The cyclobutyl/methoxyethyl derivative (207.28 g/mol) demonstrates how bulky substituents can increase molecular weight and alter pharmacokinetics .
  • Cyclohexylmethyl substitution introduces steric hindrance, which could reduce binding affinity to certain targets compared to the parent cyclohexyl compound .
Heterocyclic-Substituted Analogs
Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Substituent Biological Activity Notes
6-(Piperidin-3-yl)-1,4,5,6-tetrahydropyrimidin-2-amine 1343278-42-1 C₉H₁₈N₄ 182.27 Piperidin-3-yl Not reported Basic nitrogen in piperidine may enhance solubility
6-(1,2,3,6-Tetrahydropyridin-4-yl)pyridin-2-amine 1206590-50-2 C₁₀H₁₃N₃ 175.23 Tetrahydropyridinyl Unknown Dual heterocyclic system may broaden target selectivity

Key Observations :

  • The tetrahydropyridinyl-pyridinamine hybrid combines two heterocycles, which could modulate receptor interactions but complicates synthetic accessibility .
Structural Analogs with Modified Cores
Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Core Modification Biological Activity Notes
4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine 1440954-93-7 C₆H₁₀BrN₃S 236.14 Thiazolo-pyridine Not reported Bromine atom may confer electrophilic reactivity
5,5-Dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine hydrobromide - C₆H₁₃N₃·HBr 224.10 Dimethylpyrimidine Unknown Rigid dimethyl groups may restrict conformational flexibility

Key Observations :

  • The thiazolo-pyridine core introduces sulfur, which could influence redox properties or metal binding .

Biological Activity

6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine (CAS Number: 1427380-55-9) is a nitrogen-containing heterocyclic compound that has garnered attention for its potential biological activities. This article reviews the compound's pharmacological properties, including its antimicrobial activity, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of 6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine is C10H19N3C_{10}H_{19}N_{3} with a molecular weight of approximately 181.28 g/mol. The compound's structure features a tetrahydropyrimidine ring substituted with a cyclohexyl group at position 6 and an amine group at position 2.

PropertyValue
CAS Number1427380-55-9
Molecular FormulaC₁₀H₁₉N₃
Molecular Weight181.28 g/mol
Chemical ClassSpecialty Materials

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of 6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine. In vitro assays have demonstrated its effectiveness against various bacterial strains. For instance:

  • Staphylococcus aureus : Exhibited significant inhibitory effects.
  • Escherichia coli : Showed moderate susceptibility.

The Minimum Inhibitory Concentrations (MICs) for these bacteria ranged from 4 to 32 μg/mL depending on the strain and conditions tested .

The antimicrobial action of this compound is believed to involve disruption of bacterial cell membrane integrity. This leads to leakage of intracellular components, ultimately resulting in cell death. Such mechanisms are critical in combating antibiotic resistance by targeting essential cellular structures rather than specific metabolic pathways .

Structure-Activity Relationship (SAR)

The introduction of various substituents on the tetrahydropyrimidine scaffold has been shown to influence the biological activity significantly. The following observations were made:

  • Hydrophobicity : Increased hydrophobic character often correlates with enhanced membrane permeability and antibacterial activity.
  • Amino Group Modifications : Variations in the amino group can lead to changes in solubility and bioavailability, affecting overall efficacy .

Case Studies

Several case studies have explored the pharmacological profiles of derivatives based on the tetrahydropyrimidine structure:

  • Study on Antibacterial Efficacy :
    • A series of compounds derived from 6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine were tested against multi-drug resistant strains. Results indicated that modifications at the amine position enhanced antibacterial properties while maintaining low cytotoxicity .
  • In Vivo Studies :
    • In murine models of infection, compounds related to this tetrahydropyrimidine demonstrated promising results in reducing bacterial load and improving survival rates compared to standard treatments .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.